CID 78060987

• Molecular Formula: Al5Ba3
• Molecular Weight: 546.9 g/mol
• InChI: InChI=1S/5Al.3Ba
• InChI Key: NVEDXXXARPQVDP-UHFFFAOYSA-N
• Canonical SMILES: [Al].[Al].[Al].[Al].[Al].[Ba].[Ba].[Ba]

Description

The compound with the identifier “CID 78060987” is a chemical entity registered in the PubChem database

Preparation Methods

The synthesis of CID 78060987 involves specific synthetic routes and reaction conditions. The preparation methods typically include:

Synthetic Routes: The compound is synthesized through a series of chemical reactions that involve the use of specific reagents and catalysts. The exact synthetic route may vary depending on the desired purity and yield of the compound.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and pH levels. These conditions are optimized to ensure the highest possible yield and purity of the compound.

Industrial Production Methods: On an industrial scale, the production of this compound involves large-scale chemical reactors and advanced purification techniques. The industrial methods are designed to produce the compound in large quantities while maintaining high standards of quality and safety.

Chemical Reactions Analysis

CID 78060987 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents under controlled conditions. The oxidation reactions typically result in the formation of oxidized derivatives of the compound.

Reduction: Reduction reactions involve the addition of hydrogen or the removal of oxygen from the compound. These reactions are carried out using reducing agents such as hydrogen gas or metal hydrides.

Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups. Common reagents for substitution reactions include halogens and alkylating agents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. The products can include various derivatives and analogs of the original compound.

Scientific Research Applications

CID 78060987 has a wide range of applications in scientific research, including:

Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes

Biology: In biological research, this compound is used to study its effects on biological systems. It is investigated for its potential as a therapeutic agent and its interactions with biological molecules.

Medicine: The compound is explored for its potential medicinal properties, including its ability to interact with specific molecular targets in the body. It is studied for its potential use in the treatment of various diseases and conditions.

Industry: In industrial applications, this compound is used in the production of various chemical products. It is also studied for its potential use in the development of new materials and technologies.

Mechanism of Action

The mechanism of action of CID 78060987 involves its interaction with specific molecular targets and pathways in biological systems. The compound exerts its effects by binding to specific receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

CID 78060987 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures or properties. The comparison can include:

Chemical Structure: The chemical structure of this compound can be compared with other compounds to identify similarities and differences

Chemical Properties: The chemical properties of this compound, such as its reactivity and stability, can be compared with other compounds. This comparison can help identify the specific advantages and limitations of the compound.

Applications: The potential applications of this compound can be compared with those of similar compounds. This comparison can highlight the unique uses and benefits of the compound in various scientific fields.